2-(4-bromophenyl)-4-[[[3,5-dimethyl-1-(4-nitrophenyl)pyrazol-4-yl]amino]methylidene]-5-methylpyrazol-3-one
2-(4-bromophenyl)-4-[[[3,5-dimethyl-1-(4-nitrophenyl)pyrazol-4-yl]amino]methylidene]-5-methylpyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0990727
InChI:
InChI=1S/C22H19BrN6O3/c1-13-20(22(30)28(25-13)18-6-4-16(23)5-7-18)12-24-21-14(2)26-27(15(21)3)17-8-10-19(11-9-17)29(31)32/h4-12,24H,1-3H3
SMILES:
CC1=C(C(=NN1C2=CC=C(C=C2)[N+](=O)[O-])C)NC=C3C(=NN(C3=O)C4=CC=C(C=C4)Br)C
Molecular Formula:
C22H19BrN6O3
Molecular Weight:
495.3 g/mol
2-(4-bromophenyl)-4-[[[3,5-dimethyl-1-(4-nitrophenyl)pyrazol-4-yl]amino]methylidene]-5-methylpyrazol-3-one
CAS No.:
Cat. No.: VC0990727
Molecular Formula: C22H19BrN6O3
Molecular Weight: 495.3 g/mol
* For research use only. Not for human or veterinary use.
![2-(4-bromophenyl)-4-[[[3,5-dimethyl-1-(4-nitrophenyl)pyrazol-4-yl]amino]methylidene]-5-methylpyrazol-3-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H19BrN6O3 |
|---|---|
| Molecular Weight | 495.3 g/mol |
| IUPAC Name | 2-(4-bromophenyl)-4-[[[3,5-dimethyl-1-(4-nitrophenyl)pyrazol-4-yl]amino]methylidene]-5-methylpyrazol-3-one |
| Standard InChI | InChI=1S/C22H19BrN6O3/c1-13-20(22(30)28(25-13)18-6-4-16(23)5-7-18)12-24-21-14(2)26-27(15(21)3)17-8-10-19(11-9-17)29(31)32/h4-12,24H,1-3H3 |
| Standard InChI Key | ZIDUUSJGPCWFTB-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C(C(=NN1C2=CC=C(C=C2)[N+](=O)[O-])C)NC=C3C(=NN(C3=O)C4=CC=C(C=C4)Br)C |
| SMILES | CC1=C(C(=NN1C2=CC=C(C=C2)[N+](=O)[O-])C)NC=C3C(=NN(C3=O)C4=CC=C(C=C4)Br)C |
| Canonical SMILES | CC1=C(C(=NN1C2=CC=C(C=C2)[N+](=O)[O-])C)NC=C3C(=NN(C3=O)C4=CC=C(C=C4)Br)C |
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